Cas no 67194-28-9 (2(3H)-Furanone,3,3'-[1,3-propanediylbis(oxymethylidyne)]bis[dihydro- (9CI))

2(3H)-Furanone,3,3'-[1,3-propanediylbis(oxymethylidyne)]bis[dihydro- (9CI) structure
67194-28-9 structure
Product Name:2(3H)-Furanone,3,3'-[1,3-propanediylbis(oxymethylidyne)]bis[dihydro- (9CI)
CAS No:67194-28-9
MF:C13H16O6
MW:268.262544631958
CID:525193
PubChem ID:12441192
Update Time:2025-04-19

2(3H)-Furanone,3,3'-[1,3-propanediylbis(oxymethylidyne)]bis[dihydro- (9CI) Chemical and Physical Properties

Names and Identifiers

    • (3E)-3-[3-[(E)-(2-oxooxolan-3-ylidene)methoxy]propoxymethylidene]oxolan-2-one
    • 2(3H)-Furanone,3,3'-[1,3-propanediylbis(oxymethylidyne)]bis[dihydro- (9CI)
    • NSC178873
    • NSC-178873
    • SMR000528854
    • CHEMBL3209452
    • 67194-28-9
    • (3E,3'E)-3,3'-{Propane-1,3-diylbis[oxy(E)methanylylidene]}di(oxolan-2-one)
    • DTXSID30498375
    • MLS000766245
    • Inchi: 1S/C13H16O6/c14-12-10(2-6-18-12)8-16-4-1-5-17-9-11-3-7-19-13(11)15/h8-9H,1-7H2/b10-8+,11-9+
    • InChI Key: ACMOQOXIPPKBFU-GFULKKFKSA-N
    • SMILES: O1C(/C(=C/OCCCO/C=C2/C(=O)OCC/2)/CC1)=O

Computed Properties

  • Exact Mass: 268.09468
  • Monoisotopic Mass: 268.094688
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 6
  • Complexity: 371
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 1
  • Topological Polar Surface Area: 71.1
  • XLogP3: 0.9

Experimental Properties

  • Density: 1.429
  • Boiling Point: 524.5°Cat760mmHg
  • Flash Point: 237.1°C
  • Refractive Index: 1.647
  • PSA: 71.06
  • LogP: 1.07130
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